![molecular formula C18H28N4O3S2 B5775433 N-[3-(4-morpholinyl)propyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea](/img/structure/B5775433.png)
N-[3-(4-morpholinyl)propyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-(4-morpholinyl)propyl]-N'-[4-(1-pyrrolidinylsulfonyl)phenyl]thiourea, commonly known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. MPTP is a member of the thiourea class of compounds and is widely used in the field of neuroscience to study the effects of Parkinson's disease.
Mechanism of Action
MPTP is converted into MPP+ (1-methyl-4-phenylpyridinium) in the brain by the enzyme monoamine oxidase. MPP+ is selectively taken up by dopamine-producing neurons and causes their degeneration, leading to the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
MPTP-induced Parkinson's disease in animal models closely resembles the human disease, including the loss of dopamine-producing neurons, motor impairment, and the formation of Lewy bodies. MPTP has also been shown to cause oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
MPTP is a well-established model for studying Parkinson's disease and has several advantages, including its ability to induce the disease rapidly and selectively in animal models. However, MPTP has several limitations, including its toxicity and the fact that it does not replicate all aspects of the human disease.
Future Directions
Future research on MPTP could focus on developing new animal models that better replicate the human disease, as well as testing potential treatments for Parkinson's disease using MPTP-induced animal models. Additionally, further studies on the oxidative stress and inflammation caused by MPTP could provide new insights into the underlying mechanisms of Parkinson's disease.
Synthesis Methods
The synthesis of MPTP involves the reaction of 4-nitrobenzenesulfonyl chloride with pyrrolidine followed by the addition of morpholine and thiourea. The resulting compound is then purified using column chromatography to obtain pure MPTP.
Scientific Research Applications
MPTP has been extensively used in scientific research to study the effects of Parkinson's disease. Parkinson's disease is a neurodegenerative disorder that affects the dopamine-producing neurons in the brain. MPTP is used to induce Parkinson's disease in animal models, which allows researchers to study the disease progression and test potential treatments.
properties
IUPAC Name |
1-(3-morpholin-4-ylpropyl)-3-(4-pyrrolidin-1-ylsulfonylphenyl)thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N4O3S2/c23-27(24,22-10-1-2-11-22)17-6-4-16(5-7-17)20-18(26)19-8-3-9-21-12-14-25-15-13-21/h4-7H,1-3,8-15H2,(H2,19,20,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUYSZESOJHXMCR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)NC(=S)NCCCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[3-(Morpholin-4-yl)propyl]-3-[4-(pyrrolidin-1-ylsulfonyl)phenyl]thiourea |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.